Cas no 144688-47-1 (Acetic acid,dimethoxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester (9CI))

Acetic acid,dimethoxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester (9CI) Properties

Names and Identifiers

• Acetic acid,dimethoxy-, (1R,2S,5R)-5-methyl-2-(1-methylethyl)cyclohexyl ester (9CI)
• GLYOXYLIC ACID-L-MENTHYLESTER DIMETHOXY ACETAL
• [(1R,2S,5R)-5-methyl-2-propan-2-ylcyclohexyl] 2,2-dimethoxyacetate
• 144688-47-1
• (1R,2S,5R)-2-ISOPROPYL-5-METHYLCYCLOHEXYL 2,2-DIMETHOXYACETATE

• InChIKey： LEFFNJLVHHHQGX-GRYCIOLGSA-N
• Inchi： InChI=1S/C14H26O4/c1-9(2)11-7-6-10(3)8-12(11)18-13(15)14(16-4)17-5/h9-12,14H,6-8H2,1-5H3/t10-,11+,12-/m1/s1
• SMILES： COC(C(O[C@@H]1C[C@H](C)CC[C@H]1C(C)C)=O)OC

Computed Properties

• Exact Mass: 258.18300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 258.18310931g/mol
• Heavy Atom Count: 18
• Complexity: 261
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• LogP: 2.60930
• PSA: 44.76000